N-(1-Carboxy-1-methylethyl)-2,4-difluorobenzamide

• Molecular Formula: C11H11F2NO3
• Molecular Weight: 243.21 g/mol
• IUPAC Name: 2-[(2,4-difluorobenzoyl)amino]-2-methylpropanoic acid
• InChI: InChI=1S/C11H11F2NO3/c1-11(2,10(16)17)14-9(15)7-4-3-6(12)5-8(7)13/h3-5H,1-2H3,(H,14,15)(H,16,17)
• InChI Key: DQOXEYSECDENHP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)O)NC(=O)C1=C(C=C(C=C1)F)F

Description

N-(1-Carboxy-1-methylethyl)-2,4-difluorobenzamide is a useful research compound. Its molecular formula is C11H11F2NO3 and its molecular weight is 243.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of N-(1-methoxycarbonyl-1-methylethyl)-2,4-difluorobenzamide obtained in Example 30 (1.51 g, 5.9 mmol) in methanol (10 ml) was added 4N aqueous NaOH (10 ml), and stirred at room temperature for 30 min. The methanol was evaporated and the resulting mixture was acidified with 4N hydrochloric acid and extracted with ethyl acetate. The extract was dried over Na2SO4 and the solvent was evaporated under a reduced pressure to give the title compound (1.42 g; 99%).